2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide

• Molecular Formula: C26H23ClN2O
• Molecular Weight: 414.9 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide
• InChI: InChI=1S/C26H23ClN2O/c27-23-15-6-4-14-21(23)25-18-22(20-13-5-7-16-24(20)29-25)26(30)28-17-9-8-12-19-10-2-1-3-11-19/h1-7,10-11,13-16,18H,8-9,12,17H2,(H,28,30)
• InChI Key: WXQQNARUNLTUFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4Cl

Description

2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide is a synthetic organic compound that belongs to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of Quinoline Core: Starting with aniline derivatives, the quinoline core can be synthesized through the Skraup synthesis or Friedländer synthesis.

Introduction of Chlorophenyl Group: The chlorophenyl group can be introduced via electrophilic aromatic substitution.

Carboxamide Formation: The carboxamide group can be formed by reacting the quinoline derivative with a suitable amine under amide coupling conditions.

Phenylbutyl Substitution: The final step involves the substitution of the phenylbutyl group, which can be achieved through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the quinoline core, leading to the formation of quinoline N-oxide derivatives.

Reduction: Reduction reactions can occur at the carboxamide group, converting it to an amine.

Substitution: The chlorophenyl group can participate in nucleophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be employed under basic conditions.

Major Products

Oxidation: Quinoline N-oxide derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, 2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in synthetic organic chemistry.

Biology

In biological research, this compound may be investigated for its potential as a pharmacological agent. Quinoline derivatives are known for their antimicrobial, antiviral, and anticancer properties, and this compound may exhibit similar activities.

Medicine

In medicinal chemistry, 2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide could be explored as a lead compound for drug development. Its potential therapeutic applications might include treatment of infectious diseases, cancer, and neurological disorders.

Industry

In the industrial sector, this compound may find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide would depend on its specific biological target. Generally, quinoline derivatives exert their effects by interacting with enzymes, receptors, or nucleic acids. The molecular targets and pathways involved could include:

Enzyme Inhibition: Inhibiting key enzymes involved in metabolic pathways.

Receptor Binding: Binding to specific receptors and modulating their activity.

DNA Intercalation: Intercalating into DNA and disrupting its function.

Comparison with Similar Compounds

Similar Compounds

Chloroquine: A well-known antimalarial drug with a quinoline core.

Quinacrine: Another antimalarial drug with a similar structure.

Quinoline-4-carboxamide Derivatives: Various derivatives with different substituents on the quinoline core.

Uniqueness

2-(2-chlorophenyl)-N-(4-phenylbutyl)quinoline-4-carboxamide is unique due to its specific substitution pattern, which may confer distinct biological activities and chemical properties compared to other quinoline derivatives.